Cas no 1779126-87-2 (3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride)

• Product Name: 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride
• CAS No: 1779126-87-2
• MF: C₁₀H₁₄ClFN₂O
• MW: 232.682364940643
• CID: 5574434
• PubChem ID: 86276906
• Update Time: 2025-06-14

3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride
• 1779126-87-2
• 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride

• Inchi： 1S/C10H13FN2O.ClH/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8;/h1-2,5,8,12H,3-4,6-7H2;1H
• InChI Key： IDYALLSKBBGOHO-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1N=CC=CC=1F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride

Comprehensive Overview of 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1779126-87-2)

3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1779126-87-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its piperidine and pyridine moieties, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of a fluoro substituent enhances its metabolic stability, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for fluorinated heterocycles like 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride has surged, driven by their ability to improve bioavailability and target selectivity. This compound is often discussed in the context of kinase inhibition and GPCR modulation, two hot topics in modern drug development. Its hydrochloride salt form ensures better solubility, a critical factor for in vitro and in vivo studies. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug design (FBDD) frequently include this molecule in their libraries due to its promising pharmacophore properties.

The synthesis of 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. As the pharmaceutical industry shifts toward precision medicine, compounds like this are pivotal for designing targeted therapies with minimized off-target effects. Its relevance in neurodegenerative disease research and oncology further underscores its importance.

From an industrial perspective, 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride is also explored for its potential in agrochemical innovation. Fluorinated pyridines are known to enhance the efficacy of pesticides and herbicides, aligning with the growing need for sustainable crop protection solutions. Environmental concerns and regulatory pressures have spurred interest in green chemistry approaches for synthesizing such compounds, reducing waste and hazardous byproducts.

In summary, 3-fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1779126-87-2) represents a cutting-edge compound with broad applications in life sciences. Its combination of fluorine chemistry, heterocyclic design, and pharmacological relevance makes it a subject of ongoing research and commercial interest. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing unmet medical and agricultural challenges.